Cas no 328405-12-5 ((7R)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride)

(7R)-5-azaspiro[2.4]heptan-7-amine dihydrochloride is a chiral spirocyclic amine derivative with potential applications in pharmaceutical synthesis and medicinal chemistry. Its rigid spiro[2.4]heptane scaffold confers structural uniqueness, enabling precise stereochemical control in drug design. The dihydrochloride salt form enhances solubility and stability, facilitating handling and storage. The (7R)-configuration ensures enantiomeric purity, critical for selective biological activity. This compound serves as a versatile intermediate in the development of bioactive molecules, particularly for central nervous system (CNS) targets and receptor modulators. Its compact, strained ring system may contribute to improved binding affinity and metabolic stability in lead optimization. The high purity and well-defined stereochemistry make it valuable for research requiring structurally constrained amine motifs.
(7R)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride structure
328405-12-5 structure
Product Name:(7R)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride
CAS No:328405-12-5
MF:C6H14Cl2N2
MW:185.094759464264
CID:1110917
PubChem ID:10313421
Update Time:2025-05-27

(7R)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • (7R)-5-Azaspiro[2.4]heptan-7-amine hydrochloride
    • (7R)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride
    • (R)-5-Azaspiro[2.4]heptan-7-amine dihydrochloride
    • SCHEMBL7900380
    • (R)-5-Azaspiro[2.4]heptan-7-aminedihydrochloride
    • 328405-12-5
    • Inchi: 1S/C6H12N2.2ClH/c7-5-3-8-4-6(5)1-2-6;;/h5,8H,1-4,7H2;2*1H/t5-;;/m0../s1
    • InChI Key: YJMPDZLZEKRKFR-XRIGFGBMSA-N
    • SMILES: Cl.Cl.N1C[C@@H](C2(C1)CC2)N

Computed Properties

  • Exact Mass: 184.0534038g/mol
  • Monoisotopic Mass: 184.0534038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 107
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38Ų

(7R)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBES00192-1-100 MG
(7R)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride
328405-12-5 95%
100MG
¥ 1,557.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBES00192-1-250 MG
(7R)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride
328405-12-5 95%
250MG
¥ 2,336.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBES00192-1-500 MG
(7R)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride
328405-12-5 95%
500MG
¥ 3,115.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBES00192-1-1 G
(7R)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride
328405-12-5 95%
1g
¥ 3,894.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBES00192-100 MG
(7R)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride
328405-12-5 95%
100MG
¥ 2,560.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBES00192-250 MG
(7R)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride
328405-12-5 95%
250MG
¥ 3,841.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBES00192-500 MG
(7R)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride
328405-12-5 95%
500MG
¥ 5,121.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBES00192-1 G
(7R)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride
328405-12-5 95%
1g
¥ 6,402.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBES00192-1-100MG
(7R)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride
328405-12-5 95%
100MG
¥ 976.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBES00192-1-250MG
(7R)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride
328405-12-5 95%
250MG
¥ 1,557.00 2023-04-13
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